1-Amino-3-methoxycyclohexanecarboxylic acid
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Overview
Description
1-Amino-3-methoxycyclohexanecarboxylic acid is an organic compound that belongs to the class of amino acids It is characterized by the presence of an amino group, a methoxy group, and a carboxylic acid group attached to a cyclohexane ring
Preparation Methods
The synthesis of 1-amino-3-methoxycyclohexanecarboxylic acid can be achieved through several methods:
Chemical Synthesis: One common approach involves the alkylation of glycine equivalents with 1,2-electrophiles, followed by intramolecular cyclization of γ-substituted amino acid derivatives.
Microbial Fermentation: Another method involves the use of microorganisms to produce the compound through fermentation processes.
Enzymatic Catalysis: Enzymes can be used to catalyze the formation of this compound from precursor molecules.
Chemical Reactions Analysis
1-Amino-3-methoxycyclohexanecarboxylic acid undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.
Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.
Substitution: The amino and methoxy groups can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.
Scientific Research Applications
1-Amino-3-methoxycyclohexanecarboxylic acid has a wide range of applications in scientific research:
Mechanism of Action
The mechanism of action of 1-amino-3-methoxycyclohexanecarboxylic acid involves its interaction with specific molecular targets and pathways:
Comparison with Similar Compounds
1-Amino-3-methoxycyclohexanecarboxylic acid can be compared with other similar compounds to highlight its uniqueness:
1-Amino-4-methoxycyclohexanecarboxylic acid: This compound has a similar structure but differs in the position of the methoxy group.
1-Amino-2-methoxycyclohexanecarboxylic acid: Another isomer with the methoxy group at the 2-position, leading to distinct chemical properties and uses.
Properties
CAS No. |
1192066-96-8 |
---|---|
Molecular Formula |
C8H15NO3 |
Molecular Weight |
173.21 g/mol |
IUPAC Name |
1-amino-3-methoxycyclohexane-1-carboxylic acid |
InChI |
InChI=1S/C8H15NO3/c1-12-6-3-2-4-8(9,5-6)7(10)11/h6H,2-5,9H2,1H3,(H,10,11) |
InChI Key |
WQNHZQUUYOHMKL-UHFFFAOYSA-N |
Canonical SMILES |
COC1CCCC(C1)(C(=O)O)N |
Origin of Product |
United States |
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